Cas no 210354-17-9 (2-(4-Bromophenyl)pyrimidine)

• Product Name: 2-(4-Bromophenyl)pyrimidine
• CAS No: 210354-17-9
• MF: C₁₀H₇BrN₂
• MW: 235.079981088638
• MDL: MFCD08056329
• CID: 1068526
• Update Time: 2025-06-08

2-(4-Bromophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(Pyrimidin-2-yl)bromobenzene
• 2-(4-Bromophenyl)pyrimidine
• 2-(4-bromo-phenyl)pyrimidine
• PFLPZHPQFNFTRF-UHFFFAOYSA-N
• Pyrimidine, 2-(4-bromophenyl)-
• OR6403
• SBB054159
• 7144AD
• FCH1386182

• MDL： MFCD08056329
• Inchi： 1S/C10H7BrN2/c11-9-4-2-8(3-5-9)10-12-6-1-7-13-10/h1-7H
• InChI Key： PFLPZHPQFNFTRF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1N=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• XLogP3: 2.6
• Topological Polar Surface Area: 25.8

Experimental Properties

• Density: 1.493±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 136.0 to 140.0 deg-C
• Boiling Point: 237.6±32.0 ºC (760 Torr),
• Flash Point: 97.5±25.1 ºC,
• Solubility: Very slightly soluble (0.35 g/l) (25 º C),

2-(4-Bromophenyl)pyrimidine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Additional information on 2-(4-Bromophenyl)pyrimidine

Introduction to 2-(4-Bromophenyl)pyrimidine (CAS No. 210354-17-9)

2-(4-Bromophenyl)pyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 210354-17-9, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic amine has garnered considerable attention due to its versatile applications in medicinal chemistry, particularly in the synthesis of biologically active molecules. The structural motif of this compound, featuring a pyrimidine ring fused with a brominated phenyl group, makes it a valuable scaffold for developing novel therapeutic agents.

The pyrimidine core of 2-(4-Bromophenyl)pyrimidine is a well-documented pharmacophore in drug discovery, known for its ability to interact with various biological targets such as enzymes and receptors. Pyrimidines are integral components of nucleic acids, and their derivatives have been extensively explored for their pharmacological properties. The introduction of a bromine substituent at the para position of the phenyl ring enhances the compound's reactivity, making it a convenient intermediate for further functionalization.

In recent years, 2-(4-Bromophenyl)pyrimidine has been employed in the development of small-molecule inhibitors targeting cancer-related pathways. The bromine atom serves as a handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions allow for the incorporation of diverse functional groups, enabling the synthesis of highly tailored compounds with enhanced biological activity.

One of the most compelling aspects of 2-(4-Bromophenyl)pyrimidine is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing inhibitors that selectively target specific kinases, researchers can modulate these pathways and potentially treat diseases more effectively. The pyrimidine scaffold provides a suitable platform for designing such inhibitors due to its ability to mimic ATP binding pockets in kinases.

Recent studies have highlighted the potential of 2-(4-Bromophenyl)pyrimidine derivatives as antiviral agents. The structural features of this compound allow it to interact with viral proteins and disrupt viral replication cycles. For instance, modifications to the pyrimidine ring or the phenyl substituent have been shown to improve binding affinity and selectivity against viral targets. This has opened up new avenues for developing treatments against emerging viral infections.

The pharmaceutical industry has also explored 2-(4-Bromophenyl)pyrimidine as a precursor for designing antimicrobial agents. Antibiotic resistance is a growing global health concern, and the development of novel antibiotics is imperative. The brominated pyrimidine structure provides a basis for creating compounds that can inhibit bacterial growth by targeting essential metabolic pathways. Such derivatives have shown promise in preclinical studies and are being further optimized for clinical applications.

Another area where 2-(4-Bromophenyl)pyrimidine has made significant contributions is in the field of neurology. Pyrimidine derivatives have been investigated for their potential as treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of these compounds to cross the blood-brain barrier and interact with central nervous system targets makes them attractive candidates for drug development. Research is ongoing to identify optimal analogs that can mitigate symptoms associated with these conditions.

The synthetic utility of 2-(4-Bromophenyl)pyrimidine extends beyond pharmaceutical applications. It serves as a key intermediate in materials science, particularly in the synthesis of organic semiconductors and luminescent materials. The bromine substituent facilitates further functionalization, allowing chemists to tailor properties such as electron affinity and photoluminescence. These materials are increasingly used in electronic devices, including organic light-emitting diodes (OLEDs) and photodetectors.

In conclusion, 2-(4-Bromophenyl)pyrimidine (CAS No. 210354-17-9) is a multifaceted compound with broad applications across multiple disciplines. Its role in drug discovery, particularly in developing kinase inhibitors, antiviral agents, and antimicrobial agents, underscores its importance in modern medicinal chemistry. Additionally, its utility in materials science highlights its versatility beyond traditional pharmaceutical applications. As research continues to uncover new possibilities, 2-(4-Bromophenyl)pyrimidine is poised to remain a cornerstone compound in both academic and industrial settings.